2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone

• IUPAC Name: 2,6-bis(4-methoxyphenyl)-3,5-diphenylpiperidin-4-one
• InChI: InChI=1S/C31H29NO3/c1-34-25-17-13-23(14-18-25)29-27(21-9-5-3-6-10-21)31(33)28(22-11-7-4-8-12-22)30(32-29)24-15-19-26(35-2)20-16-24/h3-20,27-30,32H,1-2H3
• InChI Key: VSSKKPICNJFIMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C(C(=O)C(C(N2)C3=CC=C(C=C3)OC)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C31H29NO3
• Molecular Weight: 463.6 g/mol

Description

2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone, also known as BMDP, is a novel synthetic compound that belongs to the class of piperidinone derivatives. It has been recently synthesized and studied for its potential applications in scientific research, particularly in the fields of pharmacology and neuroscience. BMDP has shown promising results in various in vitro and in vivo studies, making it an attractive candidate for further research.

Mechanism of Action

The exact mechanism of action of 2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain, including dopamine and serotonin. 2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone has been shown to inhibit the reuptake of these neurotransmitters, leading to increased levels in the synaptic cleft and enhanced neurotransmission. Additionally, 2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone has been found to bind to certain receptors in the brain, including the sigma-1 receptor, which may contribute to its analgesic and anxiolytic effects.
Biochemical and Physiological Effects:
2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone has been found to have various biochemical and physiological effects in animal models. In addition to its analgesic and anti-inflammatory effects, 2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone has been shown to improve cognitive function and memory in rats. It has also been found to have antioxidant properties, which may contribute to its neuroprotective effects. 2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone has been shown to have a low toxicity profile, with no significant adverse effects reported in animal studies.

Advantages and Limitations for Lab Experiments

2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone has several advantages for use in laboratory experiments. It is easy to synthesize and purify, making it readily available for research purposes. 2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone has also been found to have a high potency, allowing for the use of lower doses in animal studies. However, there are also some limitations to using 2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone in laboratory experiments. Its mechanism of action is not fully understood, which may make it difficult to interpret experimental results. Additionally, the long-term effects of 2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone on the central nervous system are not known, which may limit its potential as a therapeutic agent.

Future Directions

There are several future directions for research on 2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone. One area of interest is the development of new drugs based on the structure of 2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone, with improved efficacy and safety profiles. Another direction is the exploration of 2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone's potential as a treatment for various neurological and psychiatric disorders, such as depression, anxiety, and addiction. Additionally, further studies are needed to fully understand the mechanism of action of 2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone and its long-term effects on the central nervous system.

Synthesis Methods

The synthesis of 2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone involves a multi-step process that starts with the reaction of 4-methoxybenzaldehyde and aniline to form 4-methoxy-N-phenylaniline. This intermediate is then reacted with 3,5-diphenyl-4-piperidone in the presence of a catalyst to yield 2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone. The purity and yield of 2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone can be optimized by modifying the reaction conditions and purification methods.

Scientific Research Applications

2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone has been studied for its potential applications in various scientific research fields, including pharmacology, neuroscience, and medicinal chemistry. In pharmacology, 2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone has been shown to exhibit potent analgesic and anti-inflammatory effects in animal models. It has also been found to have potential as a novel antidepressant and anxiolytic agent. In neuroscience, 2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone has been studied for its effects on the central nervous system, particularly in the modulation of dopamine and serotonin neurotransmission. In medicinal chemistry, 2,6-bis(4-methoxyphenyl)-3,5-diphenyl-4-piperidinone has been explored as a lead compound for the development of new drugs with improved efficacy and safety profiles.